3-Chloro-4-(trifluoromethyl)benzamide
Overview
Description
3-Chloro-4-(trifluoromethyl)benzamide, also known as 3CTFMB, is a type of organic compound that is widely used in scientific research and laboratory experiments. It is a white crystalline solid with a molecular formula of C7H4ClF3NO and a molecular weight of 206.56 g/mol. 3CTFMB is an important synthetic intermediate and is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a starting material in the synthesis of other compounds, such as amino acids and peptides.
Scientific Research Applications
Structural Characterization and Drug Precursor Role
- Precursor for Antitubercular Drugs : It serves as a precursor for the synthesis of antitubercular drug candidates, specifically in the development of benzothiazinones, a promising class of new antituberculosis drugs (Richter et al., 2021).
Role in Pharmacology and Drug Development
- Selective Ligand for PPARdelta : As a variant (GSK3787), it is identified as a potent and selective ligand for PPARdelta, a nuclear receptor, showing good pharmacokinetic properties and helping in elucidating PPARdelta cell biology and pharmacology (Shearer et al., 2010).
Application in Antimicrobial Research
- Anti-Tubercular Activity : Used in synthesizing compounds with significant in vitro anti-tubercular activity against Mycobacterium tuberculosis. These compounds have shown promise as anti-tubercular scaffolds with non-cytotoxic nature(Nimbalkar et al., 2018).
Theoretical and Structural Studies
- Geometrical Parameters Study : Theoretical studies of geometrical parameters have been conducted, providing insights into its molecular structure which is crucial for understanding its interactions and stability (Panicker et al., 2010).
Antitumor Applications
- Synthesis for Antitumor Activity : It's used in synthesizing compounds that possess distinct inhibitory capacities against proliferation of certain cancer cell lines, contributing to the field of cancer research (Ji et al., 2018).
Electronic and Dielectric Properties
- Study of Electronic and Dielectric Properties : Research on chlorinated phenyl benzamides, including variants of 3-Chloro-4-(trifluoromethyl)benzamide, has provided insights into their electronic structure and dielectric properties, relevant in material science and electronic applications (Sreepad, 2016).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar trifluoromethyl groups have been found to interact with various targets, such as the calcitonin gene-related peptide (cgrp) receptor .
Mode of Action
It’s speculated that it may affect proteins similar to spectrin in the cytoskeleton of certain cells
Biochemical Pathways
Related compounds have been shown to inhibit succinate dehydrogenase (complex ii) in the fungal mitochondrial respiratory chain . This suggests that CTB might also interact with similar biochemical pathways.
Result of Action
properties
IUPAC Name |
3-chloro-4-(trifluoromethyl)benzamide |
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InChI |
InChI=1S/C8H5ClF3NO/c9-6-3-4(7(13)14)1-2-5(6)8(10,11)12/h1-3H,(H2,13,14) |
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| Source | PubChem | |
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InChI Key |
CESRVVBRBOSGJG-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
C1=CC(=C(C=C1C(=O)N)Cl)C(F)(F)F |
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| Source | PubChem | |
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Molecular Formula |
C8H5ClF3NO |
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DSSTOX Substance ID |
DTXSID501287109 |
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| Record name | 3-Chloro-4-(trifluoromethyl)benzamide | |
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Molecular Weight |
223.58 g/mol |
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CAS RN |
1092460-78-0 |
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| Record name | 3-Chloro-4-(trifluoromethyl)benzamide | |
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| Record name | 3-Chloro-4-(trifluoromethyl)benzamide | |
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